Cas no 40248-63-3 ((-)-Menthyloxyacetic Acid)

• Product Name: (-)-Menthyloxyacetic Acid
• CAS No: 40248-63-3
• MF: C₁₂H₂₂O₃
• MW: 214.301284313202
• MDL: MFCD00001483
• CID: 331956
• PubChem ID: 7018861
• Update Time: 2025-10-30

(-)-Menthyloxyacetic Acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [[5-methyl-2-(1-methylethyl)cyclohexyl]oxy]-, [1R-(1alpha,2beta,5alpha)]-
• (-)-MENTHYLOXYACETIC ACID
• L-MENTHOXYACETIC ACID
• 2-[(2-ISOPROPYL-5-METHYLCYCLOHEXYL)OXY]ACETIC ACID
• L-p-menth-3-yloxyacetic acid
• (-)-MENTHOXYACETIC ACID
• (?)-Menthyloxyacetic acid
• Acetic acid,2-[[(1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl]oxy]-
• 2-(((1R,2S,5R)-2-Isopropyl-5-methylcyclohexyl)oxy)acetic acid
• (-)-MenthyloxyaceticAcid
• SY005833
• NSC 43708
• (+)-MENTHOXYACETICACID
• NS00089346
• 40248-63-3
• EINECS 254-857-2
• EN300-25882
• SCHEMBL473782
• 2-((2-Isopropyl-5-methylcyclohexyl)oxy)acetic acid
• Z218677528
• NSC-43708
• FT-0659333
• 71420-37-6
• NS00090955
• menthoxyacetic acid
• AKOS022098785
• Oprea1_044396
• CILPHQCEVYJUDN-UHFFFAOYSA-
• MFCD00001483
• [(2-Isopropyl-5-methylcyclohexyl)oxy]acetic acid #
• {[5-methyl-2-(propan-2-yl)cyclohexyl]oxy}acetic acid
• InChI=1/C12H22O3/c1-8(2)10-5-4-9(3)6-11(10)15-7-12(13)14/h8-11H,4-7H2,1-3H3,(H,13,14)
• 2-(5-methyl-2-propan-2-yl-cyclohexyl)oxyethanoic acid
• Levo-menthoxyacetic acid
• DTXSID50871388
• FT-0773152
• AC7533
• CS-0204311
• 2-{[5-methyl-2-(propan-2-yl)cyclohexyl]oxy}acetic acid
• AKOS000201237
• 4-(3-PHENYLPROPYL)PYRIDINEN-OXIDE
• NSC43708
• CS-11115
• Acetic acid, [[5-methyl-2-(1-methylethyl)cyclohexyl]oxy]-, [1R-(1.alpha.,2.beta.,5.alpha.)]-
• ((5-Methyl-2-(1-methylethyl)cyclohexyl)oxy)acetic acid
• EINECS 275-438-0
• 2-(5-methyl-2-propan-2-yl-cyclohexyl)oxyacetic acid
• 2-((2-Isopropyl-5-methylcyclohexyl)oxy)aceticacid
• A825010
• 2-(5-methyl-2-propan-2-ylcyclohexyl)oxyacetic acid
• [(2-Isopropyl-5-methylcyclohexyl)oxy]acetic acid
• DB-015169
• DB-079788
• STL329179
• DS-022059
• [[(2S)-2-ISOPROPYL-5-METHYLCYCLOHEXYL]OXY]ACETIC ACID
• (-)-Menthyloxyacetic Acid

• MDL： MFCD00001483
• Inchi： 1S/C12H22O3/c1-8(2)10-5-4-9(3)6-11(10)15-7-12(13)14/h8-11H,4-7H2,1-3H3,(H,13,14)
• InChI Key： CILPHQCEVYJUDN-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1CC(C)CCC1C(C)C

Computed Properties

• Exact Mass: 214.15700
• Monoisotopic Mass: 214.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2

Experimental Properties

• Color/Form: liquid
• Density: 1.01 g/mL at 20 °C(lit.)
• Melting Point: 52.0 to 56.0 deg-C
• Boiling Point: 163-164 °C/10 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.4672(lit.)
• PSA: 46.53000
• LogP: 2.54840
• Solubility: Not determined
• Optical Activity: [α]25/D −92.5°, c = 4 in methanol

(-)-Menthyloxyacetic Acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Storage Condition：Store at 4°C,-4At ℃Store…Better
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids

Additional information on (-)-Menthyloxyacetic Acid

Recent Advances in the Study of (-)-Menthyloxyacetic Acid (CAS: 40248-63-3): A Comprehensive Research Brief

(-)-Menthyloxyacetic Acid (CAS: 40248-63-3) is a chiral derivative of menthol that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a chiral auxiliary, its metabolic pathways, and its potential in drug formulation. This research brief aims to consolidate the latest findings related to this compound, providing a detailed overview of its current applications and future prospects.

One of the most notable advancements in the study of (-)-Menthyloxyacetic Acid is its application in asymmetric synthesis. Researchers have demonstrated its efficacy as a chiral auxiliary in the synthesis of enantiomerically pure compounds, which are critical in the development of pharmaceuticals with reduced side effects. A 2023 study published in the *Journal of Medicinal Chemistry* highlighted its use in the synthesis of beta-blockers, showcasing its ability to enhance stereoselectivity and yield.

In addition to its synthetic utility, (-)-Menthyloxyacetic Acid has been investigated for its pharmacokinetic properties. A recent preclinical study evaluated its metabolic stability and bioavailability, revealing favorable absorption profiles in rodent models. These findings suggest its potential as a scaffold for prodrug development, particularly for compounds requiring sustained release or targeted delivery.

Further research has explored the compound's anti-inflammatory and analgesic properties. A 2022 study in *Bioorganic & Medicinal Chemistry Letters* reported that (-)-Menthyloxyacetic Acid derivatives exhibited significant COX-2 inhibition, comparable to traditional NSAIDs but with reduced gastrointestinal toxicity. This positions the compound as a promising candidate for the development of safer anti-inflammatory agents.

The safety profile of (-)-Menthyloxyacetic Acid has also been a focus of recent investigations. Toxicological studies conducted in vitro and in vivo have shown minimal cytotoxicity at therapeutic concentrations, supporting its potential for clinical translation. However, further studies are needed to assess long-term effects and potential drug interactions.

Looking ahead, the versatility of (-)-Menthyloxyacetic Acid continues to inspire innovative research. Its applications extend beyond pharmaceuticals, with emerging studies exploring its use in agrochemicals and flavor enhancers. Collaborative efforts between academia and industry are expected to accelerate the development of novel derivatives and formulations, paving the way for commercialization.

In conclusion, (-)-Menthyloxyacetic Acid (CAS: 40248-63-3) represents a multifaceted compound with broad implications for chemical biology and drug development. Its chiral properties, metabolic stability, and therapeutic potential make it a valuable subject of ongoing research. Future studies should focus on optimizing its synthetic routes, expanding its pharmacological applications, and addressing any remaining safety concerns to fully realize its potential in the pharmaceutical industry.